Cas no 1065484-91-4 ((2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone)

• Product Name: (2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone
• CAS No: 1065484-91-4
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.2315
• MDL: MFCD10698969
• CID: 2093479
• Update Time: 2025-10-20

(2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone
• (2-Fluoropyridin-3-yl)-(3-hydroxypiperidin-1-yl)methanone
• SB43131
• C71260
• A895771

• MDL： MFCD10698969
• Inchi： 1S/C11H13FN2O2/c12-10-9(4-1-5-13-10)11(16)14-6-2-3-8(15)7-14/h1,4-5,8,15H,2-3,6-7H2
• InChI Key： ZFCSTUJFJZSDMK-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C([H])C([H])=N1)C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (38 g/l) (25 º C),

Additional information on (2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone

Comprehensive Analysis of (2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone (CAS No. 1065484-91-4)

The compound (2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone (CAS No. 1065484-91-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a fluoropyridine moiety and a hydroxypiperidine group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, owing to its ability to modulate molecular interactions.

In recent years, the demand for fluorinated compounds like (2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone has surged due to their enhanced metabolic stability and bioavailability. These properties make them ideal candidates for developing targeted therapies, especially in oncology and neurology. The presence of both fluorine and hydroxyl groups in this compound allows for precise tuning of its physicochemical properties, addressing key challenges in modern medicinal chemistry.

From a synthetic perspective, CAS No. 1065484-91-4 serves as a versatile intermediate in multicomponent reactions. Its pyridine core is known for facilitating hydrogen bonding and π-stacking interactions, which are critical for protein-ligand binding. This has led to its exploration in fragment-based drug design, a trending topic in AI-driven drug discovery. Computational studies often highlight its potential as a scaffold for optimizing lead compounds, aligning with the industry's shift toward rational drug design.

Another area of interest is the compound's application in agrochemical formulations. The fluoropyridine segment contributes to pesticidal activity, while the hydroxypiperidine group enhances solubility—a combination sought after in sustainable agriculture. With growing concerns about environmental impact, researchers are investigating its biodegradability and eco-toxicity profile, making it a subject of green chemistry discussions.

Analytical characterization of (2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are essential for regulatory compliance in pharmaceutical manufacturing. The compound's stability under various conditions is also a focal point, particularly for formulation scientists working on controlled-release systems.

Market trends indicate a rising demand for custom synthesis of CAS No. 1065484-91-4, driven by its niche applications. Companies specializing in fine chemicals are scaling up production to meet the needs of contract research organizations (CROs) and academic labs. This aligns with the broader shift toward precision medicine and personalized therapeutics, where tailored molecular solutions are paramount.

In conclusion, (2-Fluoropyridin-3-yl)(3-hydroxypiperidin-1-yl)methanone represents a compelling case study in the intersection of chemical innovation and applied research. Its multifaceted utility underscores the importance of heterocyclic chemistry in addressing contemporary challenges across industries. As scientific inquiry evolves, this compound is poised to remain a key player in advancing next-generation therapeutics and sustainable technologies.